Cas no 21064-48-2 ( )

• Product Name: &nbsp
• CAS No: 21064-48-2
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 911045
• PubChem ID: 268509
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SureCN9697371; AC1Q1IQU; 7,8,9,10-Tetrahydro-1,2-benzo-carbazol; CTK4E5796; AR-1H4162; AC1L6KF4; AG-J-73227; AKOS005154885; NSC108762;
• 21064-48-2
• NSC-108762
• 8,9,10,11-tetrahydro-7h-benzo[a]carbazole
• DTXSID70296312
• NSC108762
• SCHEMBL9697371
• AKOS005154885
•  

• Inchi： 1S/C16H15N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-2,5-6,9-10,17H,3-4,7-8H2
• InChI Key： BDYJXKZFVGDFNI-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3C=CC=2C2CCCCC1=2

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.732
• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles